Cas no 2229117-56-8 (tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate
• CAS No: 2229117-56-8
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5838256
• PubChem ID: 165709001
• Update Time: 2025-06-08

tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate
• 2229117-56-8
• EN300-1891630
• tert-butyl N-[2-(azetidin-3-yloxy)-5-methoxyphenyl]carbamate

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(18)17-12-7-10(19-4)5-6-13(12)20-11-8-16-9-11/h5-7,11,16H,8-9H2,1-4H3,(H,17,18)
• InChI Key： FCVNDZFHKWESPY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)C1CNC1

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate

Introduction to Tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate (CAS No. 2229117-56-8)

Tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate, identified by its CAS number 2229117-56-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of both azetidine and methoxyphenyl moieties in its molecular structure imparts unique pharmacophoric properties, making it a promising candidate for further exploration in therapeutic interventions.

The structural framework of Tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate consists of a tert-butyl carbamate group attached to a phenolic ring, which is further linked to an azetidine ring through an oxygen atom. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The methoxy group on the phenyl ring enhances lipophilicity, facilitating better membrane permeability and bioavailability, which are essential factors in drug design.

In recent years, there has been a surge in research focused on developing novel carbamate-based compounds with enhanced pharmacological properties. The azetidine ring, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of azetidine have shown promise in inhibiting certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The incorporation of the 5-methoxyphenyl moiety into the carbamate structure further enhances its potential as a therapeutic agent by improving solubility and metabolic stability.

One of the most compelling aspects of Tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate is its potential application in the development of targeted therapies. The compound's ability to interact with specific biological targets makes it an attractive candidate for use in precision medicine approaches. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes involved in disease pathways, thereby offering a novel mechanism of action for treating conditions such as chronic inflammation and metabolic disorders.

The synthesis of Tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of additional functional groups, enabling further derivatization and optimization.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of Tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate with potential biological targets. These studies have revealed that the compound can effectively bind to active sites of enzymes and receptors, suggesting its potential as a lead compound for drug development. Additionally, virtual screening techniques have been utilized to identify additional analogs with enhanced binding affinity and selectivity.

The pharmacokinetic properties of Tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate are another area of interest. Preliminary studies indicate that the compound exhibits favorable pharmacokinetic profiles, including reasonable oral bioavailability and metabolic stability. These properties are crucial for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects. Further investigations into its absorption, distribution, metabolism, and excretion (ADME) properties will provide valuable insights into optimizing dosing regimens and minimizing potential side effects.

In conclusion,Tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate (CAS No. 2229117-56-8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a valuable asset in the ongoing quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacological properties,Tert-butyl N-2-(azetidin-3-yloxy)-5-methoxyphenylcarbamate is poised to play a crucial role in the development of next-generation drugs.